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Compound of Interest

Compound Name: 1-Bromobenzene-13C6

Cat. No.: B051945

This technical support center is designed for researchers, scientists, and drug development
professionals to provide clear, actionable guidance on managing the flammable liquid hazards
associated with 1-Bromobenzene-13C6.

Frequently Asked Questions (FAQS)

Q1: What are the primary flammable hazards of 1-Bromobenzene-13C6?

Al: 1-Bromobenzene-13C6 is a flammable liquid and vapor.[1][2] Its primary hazard is the risk
of ignition and fire when exposed to heat, sparks, or open flames.[3][4] Vapors are heavier than
air and can travel a considerable distance to an ignition source and flash back.[5][6][7]

Q2: What are the key physical and chemical properties | should be aware of?

A2: Understanding the physical and chemical properties of 1-Bromobenzene-13C6 is crucial
for safe handling. While data for the 13C6 isotopologue is sparse, the properties are essentially
the same as for standard bromobenzene.

Q3: How should I properly store 1-Bromobenzene-13C67

A3: Store in a tightly closed container in a cool, dry, and well-ventilated area away from heat,
sparks, open flames, and incompatible materials such as strong oxidizing agents.[5][8] Ensure
the storage area is designed for flammable liquids. Ground and bond containers and receiving
equipment to prevent static discharge.[6][8]
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Q4: What personal protective equipment (PPE) is required when handling 1-Bromobenzene-
13C6?

A4: Wear appropriate PPE to prevent skin and eye contact, and inhalation of vapors. This
includes:

Eye Protection: Safety glasses with side-shields or goggles.
e Hand Protection: Chemical-resistant gloves (e.g., Viton®).
» Body Protection: A flame-retardant lab coat and appropriate footwear.

o Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. If
ventilation is inadequate, a NIOSH-approved respirator with organic vapor cartridges is
necessary.[9]

Q5: What should | do in case of a spill?

A5: In the event of a spill, immediately evacuate the area and eliminate all ignition sources.[5]
[7] Ventilate the area.[5] For small spills, absorb the liquid with a non-combustible material like
sand or earth and place it in a sealed container for disposal.[5][7] For larger spills, dike the area
to prevent spreading.[7] Do not allow the spill to enter drains or waterways.[9][10]

Q6: How should I extinguish a fire involving 1-Bromobenzene-13C6?

A6: Use dry chemical, carbon dioxide (CO2), or alcohol-resistant foam to extinguish the fire.[3]
[5][6] A water spray can be used to cool fire-exposed containers, but a solid stream of water
may spread the fire.[6][7] Firefighters should wear self-contained breathing apparatus.[6]

Q7: What are the first aid measures in case of exposure?
AT:

 Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[5][6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap
and plenty of water for at least 15 minutes. Seek medical attention if irritation persists.[5][6]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Seek medical attention.[5][6]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[3][6]

Quantitative Data Summary

The following table summarizes key quantitative data for Bromobenzene, which is analogous to
1-Bromobenzene-13C6.

Property Value Source
Flash Point 51 °C (124 °F)

Boiling Point 156 °C

Autoignition Temperature 565 °C [11]
Lower Explosive Limit (LEL) 0.5%

Upper Explosive Limit (UEL) 6% [11]
Vapor Density (Air = 1) 541 [8]
Specific Gravity (Water = 1) 1.491 [6]

Experimental Protocols
Protocol for Safe Handling of 1-Bromobenzene-13C6

e Preparation:
o Ensure a chemical fume hood is operational and available.
o Assemble all necessary equipment and reagents before starting.

o Verify the location and functionality of the nearest safety shower and eyewash station.
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o Don appropriate PPE: safety goggles, chemical-resistant gloves, and a flame-retardant lab
coat.

e Handling:

o

Conduct all work involving 1-Bromobenzene-13C6 inside a certified chemical fume hood.

[e]

Ground and bond all metal containers and transfer equipment to prevent static electricity
buildup.[6][8]

[e]

Use non-sparking tools.[7][9]

o

Dispense the liquid carefully to avoid splashing.

[¢]

Keep the container tightly closed when not in use.[3][6]
e Post-Handling:
o Wipe down the work area with an appropriate solvent and then with soap and water.

o Properly dispose of any contaminated materials (e.g., pipette tips, wipes) in a designated
hazardous waste container.

o Remove PPE and wash hands thoroughly with soap and water.

Protocol for Small Spill Cleanup

e Immediate Actions:
o Alert personnel in the immediate area.
o If safe to do so, eliminate all ignition sources (turn off equipment, extinguish open flames).
o Increase ventilation in the area by opening sashes on fume hoods.

e Containment and Cleanup:

o Wearing appropriate PPE, contain the spill using a spill kit with non-combustible absorbent
materials (e.g., vermiculite, sand).[5][7]
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o Carefully apply the absorbent material over the spill, working from the outside in.

o Once the liquid is fully absorbed, use non-sparking tools to collect the material into a
labeled, sealable waste container.

e Decontamination and Disposal:

o Wipe the spill area with a cloth dampened with a suitable solvent, followed by soap and
water.

o Dispose of all contaminated materials, including gloves and absorbent pads, as hazardous
waste according to your institution's guidelines.

o Report the spill to the appropriate safety personnel.

Visualizations
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Caption: Workflow for managing flammable liquid hazards of 1-Bromobenzene-13C6.
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Task Assessment

Task: Using 1-Bromobenzene-13C6
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Caption: Decision tree for selecting appropriate PPE for 1-Bromobenzene-13C6.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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